Cas no 2580214-32-8 (2-(Piperidin-4-yl)oxan-4-amine)

• Product Name: 2-(Piperidin-4-yl)oxan-4-amine
• CAS No: 2580214-32-8
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 6284111
• PubChem ID: 165899793
• Update Time: 2025-05-23

2-(Piperidin-4-yl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-4-yl)oxan-4-amine
• 2580214-32-8
• EN300-27718758
• 2-(Piperidin-4-yl)oxan-4-amine

• Inchi： 1S/C10H20N2O/c11-9-3-6-13-10(7-9)8-1-4-12-5-2-8/h8-10,12H,1-7,11H2
• InChI Key： KPTKBIYFZVFNIU-UHFFFAOYSA-N
• SMILES： O1CCC(CC1C1CCNCC1)N

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.3Ų

Additional information on 2-(Piperidin-4-yl)oxan-4-amine

2-(Piperidin-4-yl)oxan-4-amine: A Comprehensive Overview

The compound 2-(Piperidin-4-yl)oxan-4-amine, with the CAS number 2580214-32-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with an oxane (tetrahydropyran) moiety, resulting in a molecule with potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of oxane derivatives in medicinal chemistry, particularly due to their ability to act as bioisosteres or scaffolds for drug design. The presence of the piperidine ring in 2-(Piperidin-4-yl)oxan-4-amine adds another layer of complexity, as piperidine derivatives are known for their role in various pharmacological agents, including antipsychotics and analgesics.

The synthesis of 2-(Piperidin-4-yl)oxan-4-amine involves a multi-step process that typically begins with the preparation of the oxane ring. This is often achieved through the cyclization of a diol or through ring-opening reactions of epoxides. The subsequent introduction of the piperidine moiety requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and enantioselectivity in the synthesis of such compounds.

In terms of applications, 2-(Piperidin-4-yl)oxan-4-amine has shown promise in several areas. For instance, its ability to act as a chiral ligand in asymmetric catalysis has been explored in recent studies. Additionally, its unique structure makes it a valuable tool in the study of molecular recognition and supramolecular chemistry.

The pharmacological properties of 2-(Piperidin-4-yl)oxan-4-amine are currently under investigation, with particular emphasis on its potential as a drug candidate for treating neurological disorders. Early studies suggest that this compound may exhibit modulatory effects on neurotransmitter systems, making it a potential candidate for further preclinical testing.

In conclusion, 2-(Piperidin-4-yloxan)-4-amino represents a compelling example of how structural diversity can lead to novel chemical entities with potential applications across multiple disciplines. As research continues to uncover its properties and functionalities, this compound is likely to play an increasingly important role in both academic and industrial settings.